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Compound of Interest

Compound Name: Glyco-obeticholic acid

Cat. No.: B607667

The proper disposal of glyco-obeticholic acid is crucial for maintaining laboratory safety and
environmental protection. This guide provides essential procedural information for researchers,
scientists, and drug development professionals to handle and dispose of this compound
responsibly.

I. Hazard Assessment

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, glyco-obeticholic
acid is not classified as a hazardous substance under the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals. It has been assigned the following hazard ratings:

Hazard Rating

Health Fire Reactivity
System
NFPA 0 0 0
HMIS 0 0 0

Source: Cayman Chemical Safety Data Sheet, 2025.

Despite its non-hazardous classification, it is designated as "Water hazard class 1 (Self-
assessment): slightly hazardous for water." Therefore, precautions must be taken to prevent it
from entering waterways.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b607667?utm_src=pdf-interest
https://www.benchchem.com/product/b607667?utm_src=pdf-body
https://www.benchchem.com/product/b607667?utm_src=pdf-body
https://www.benchchem.com/product/b607667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Il. Personal Protective Equipment (PPE)

Before handling glyco-obeticholic acid, it is essential to wear appropriate personal protective
equipment (PPE) as a standard laboratory practice. This includes:

o Safety goggles with side-shields
» Protective gloves
e Impervious clothing, such as a lab coat

lll. Disposal Procedures

The recommended disposal method for glyco-obeticholic acid depends on the quantity and
local regulations.

For Small Quantities:

Smaller quantities of glyco-obeticholic acid can be disposed of with household waste, as per
the supplier's SDS. However, it is imperative to consult and comply with all local, state, and
federal regulations, which may have more stringent requirements.

For Larger Quantities and Uncleaned Packaging:

For larger quantities or uncleaned packaging, disposal must be conducted in accordance with
official regulations. This typically involves treating it as chemical waste.

Step-by-Step Disposal Guide for Chemical Waste:

o Containment: Collect waste glyco-obeticholic acid, including any contaminated materials
(e.g., absorbent pads used for spills), in a designated and compatible waste container.
Ensure the container is properly labeled with the chemical name and any relevant hazard
information.

o Storage: Store the waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated and away from incompatible materials.
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» Waste Pickup: Arrange for disposal through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor.

Spill Management:

In the event of a spill:

o Personal Protection: Ensure you are wearing the appropriate PPE.

o Containment: Prevent the spill from spreading and from entering drains or waterways.

o Cleanup: Absorb liquid spills with an inert, finely-powdered liquid-binding material such as
diatomite or universal binders.[1] For solid spills, carefully pick up the material mechanically.

» Disposal: Place all contaminated materials into a sealed container and dispose of it as
chemical waste according to your institution's procedures.[1]

o Decontamination: Clean the spill area thoroughly.

IV. Environmental Precautions

It is critical to prevent glyco-obeticholic acid from entering the environment. Do not allow the
undiluted product or large quantities of it to reach ground water, water courses, or sewage
systems.

V. First Aid Measures

In case of exposure, follow these first aid guidelines:

General: No special measures are typically required.

After Inhalation: Move to fresh air. If you experience any complaints, consult a doctor.

After Skin Contact: The product is generally not irritating to the skin.

After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.
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VI. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of glyco-
obeticholic acid.
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Caption: Disposal Decision Workflow for Glyco-obeticholic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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